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Compound of Interest

Compound Name: Terbutaline-d3

Cat. No.: B12422721 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Terbutaline-d3, a deuterated analog of the bronchodilator Terbutaline. Adherence to

these procedural steps will minimize risk and ensure proper disposal, fostering a secure

research environment.

Operational Plan: Handling and Storage
When working with Terbutaline-d3, it is crucial to follow strict handling and storage protocols to

prevent exposure and maintain the compound's integrity.

Engineering Controls: All work with Terbutaline-d3 should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[1][3][4]

This includes:

Gloves: Two pairs of powder-free nitrile or neoprene chemotherapy gloves are

recommended. The outer glove should be removed and disposed of immediately after

handling the compound.[4][5][6]

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

required to protect against skin contact.[4][5][6]
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Eye and Face Protection: Safety glasses with side shields or goggles are essential. In

situations where splashing is a risk, a full-face shield should be worn.[3][5][7]

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator is necessary.[1][2]

Handling Procedures:

Obtain and read the Safety Data Sheet (SDS) for Terbutaline before handling Terbutaline-
d3.[1][3][8]

Ensure all necessary PPE is donned correctly before entering the handling area.

Weigh and handle the solid compound within a chemical fume hood to avoid generating dust.

Avoid direct contact with the skin, eyes, and clothing.[2][3]

After handling, wash hands thoroughly with soap and water.[3]

Storage: Store Terbutaline-d3 in a tightly sealed, light-resistant container in a cool, dry, and

well-ventilated area.[2][9] It should be stored away from incompatible materials such as strong

oxidizing agents.[2]

Disposal Plan
Proper disposal of Terbutaline-d3 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Categorization: All materials that have come into contact with Terbutaline-d3, including

gloves, gowns, weighing papers, and empty containers, should be considered hazardous

waste.

Disposal Procedures:

Collect all contaminated disposable materials in a designated, sealed, and clearly labeled

hazardous waste container.

For unused or expired Terbutaline-d3, do not dispose of it down the drain.[8]
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The preferred method of disposal is through a licensed hazardous waste disposal company.

[1][3]

Alternatively, some local pharmacies or law enforcement agencies may have drug take-back

programs.[10][11][12]

If a take-back program is not available, the compound can be mixed with an inert,

undesirable substance like cat litter or coffee grounds, sealed in a plastic bag, and disposed

of in the household trash, in accordance with local regulations.[10][11][13][14] Before

disposing of the original container, ensure all personal and identifying information is

removed.[10][12]

Quantitative Data Summary
Property Value Source

Molecular Formula C12H16D3NO3 [15][16]

Molecular Weight 228.30 g/mol [15][16]

Melting Point
Not available for d3 analog.

(Terbutaline: 119-122 °C)
[17]

Solubility
Not available for d3 analog.

(Terbutaline: Soluble in water)
[17]

Storage Temperature
Room temperature, protected

from light
[2][9]

Chemical Spill Response Workflow
In the event of a spill, a clear and immediate response is crucial to contain the material and

protect personnel. The following workflow should be followed:
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Chemical Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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